Cas no 1255666-50-2 (5,5-difluoropiperidin-2-one)

5,5-Difluoropiperidin-2-one is a fluorinated heterocyclic compound featuring a piperidin-2-one core with two fluorine atoms at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its rigid scaffold is useful for designing enzyme inhibitors or bioactive molecules, particularly in CNS-targeted therapies. The compound’s high purity and well-defined reactivity profile facilitate precise modifications, supporting its use in medicinal chemistry and material science applications. Careful handling is recommended due to its potential sensitivity to moisture or strong bases.

5,5-difluoropiperidin-2-one structure

Product Name:5,5-difluoropiperidin-2-one

CAS No:1255666-50-2

MF:C₅H₇F₂NO

MW:135.111988306046

MDL:MFCD18433642

CID:4456890

PubChem ID:55296739

Update Time:2025-06-07

5,5-difluoropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

- Not available
- 5,5-difluoropiperidin-2-one
- MFCD18433642
- P12393
- GAGZNRUIVHZKQV-UHFFFAOYSA-N
- AKOS006371940
- AS-51319
- PB13829
- EN300-1270253
- SCHEMBL470499
- 2-Piperidinone, 5,5-difluoro-
- SY098163
- 1255666-50-2
- CS-0050735
- FAC66650
- 839-160-9
- MDL： MFCD18433642
- Inchi： 1S/C5H7F2NO/c6-5(7)2-1-4(9)8-3-5/h1-3H2,(H,8,9)
- InChI Key： GAGZNRUIVHZKQV-UHFFFAOYSA-N
- SMILES： FC1(CNC(CC1)=O)F

Computed Properties

Exact Mass: 135.04957017g/mol
Monoisotopic Mass: 135.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 29.1Å²

5,5-difluoropiperidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129007089-1g	5,5-Difluoropiperidin-2-one	1255666-50-2	95%	1g	$740.33	2023-09-03
TRC	D455168-50mg	5,5-Difluoropiperidin-2-one	1255666-50-2		50mg	$ 70.00	2022-06-05
TRC	D455168-100mg	5,5-Difluoropiperidin-2-one	1255666-50-2		100mg	$ 95.00	2022-06-05
TRC	D455168-500mg	5,5-Difluoropiperidin-2-one	1255666-50-2		500mg	$ 340.00	2022-06-05
Chemenu	CM106275-250mg	5,5-difluoropiperidin-2-one	1255666-50-2	95%+	250mg	$128	2022-06-13
Chemenu	CM106275-1g	5,5-difluoropiperidin-2-one	1255666-50-2	95%+	1g	$***	2023-04-03
Chemenu	CM106275-5g	5,5-difluoropiperidin-2-one	1255666-50-2	95%+	5g	$***	2023-04-03
Enamine	EN300-1270253-0.05g	5,5-difluoropiperidin-2-one	1255666-50-2	95%	0.05g	$68.0	2023-06-08
Enamine	EN300-1270253-0.1g	5,5-difluoropiperidin-2-one	1255666-50-2	95%	0.1g	$101.0	2023-06-08
Enamine	EN300-1270253-0.25g	5,5-difluoropiperidin-2-one	1255666-50-2	95%	0.25g	$144.0	2023-06-08